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Compound of Interest

Compound Name: N-Butyrylglycine-d7

Cat. No.: B12429025 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of N-Butyrylglycine-d7, a stable isotope-labeled compound. By

adhering to these procedural steps, you can minimize risks and maintain a secure research

environment.

Understanding the Compound: Key Data
While a specific Safety Data Sheet (SDS) for N-Butyrylglycine-d7 is not readily available, data

for the non-deuterated form, N-Butyrylglycine, provides a strong basis for safe handling

protocols. The primary hazards identified are skin and eye irritation.[1]

Property Value Source

Molecular Formula C6H4D7NO3 N/A

Appearance Solid powder [2]

Hazards
Causes skin irritation, Causes

serious eye irritation
[1]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

[3][4]
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Operational Plan: From Receipt to Use
A systematic approach to handling N-Butyrylglycine-d7 is critical to ensure safety and

experimental integrity.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name and quantity on the label match the order.

Storage: Immediately transfer the compound to a designated, well-ventilated storage area.

Store at 2-8°C in a tightly closed container.

Personal Protective Equipment (PPE)
Given the potential for skin and eye irritation, the following PPE is mandatory when handling N-
Butyrylglycine-d7:

Eye Protection: Chemical safety goggles or safety glasses with side shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Handling Procedures
Designated Area: All handling of the solid compound should be performed in a designated

area, such as a chemical fume hood or a ventilated enclosure, to minimize the risk of

inhalation of any airborne particles.

Weighing: When weighing the powder, use a balance inside a ventilated enclosure to prevent

dispersal of the solid.

Dissolving: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Avoid Contact: Do not allow the solid or its solutions to come into contact with skin or eyes.
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Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.

Disposal Plan
As N-Butyrylglycine-d7 is not classified as a hazardous substance, disposal can be managed

as non-hazardous chemical waste. However, always adhere to your institution's specific waste

disposal guidelines.

Unused Solid: Collect any unused solid N-Butyrylglycine-d7 in a clearly labeled waste

container.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

can be disposed of as non-hazardous liquid waste. Deface the label on the empty container

before discarding it with regular laboratory glass waste.

Solutions: Aqueous solutions of N-Butyrylglycine-d7 can typically be disposed of down the

sanitary sewer, diluted with a large amount of water.[5][6][7] Always check with your local

environmental health and safety office for specific regulations.

Workflow for Safe Handling of N-Butyrylglycine-d7
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Workflow for Safe Handling of N-Butyrylglycine-d7
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Caption: A flowchart outlining the key steps for the safe handling of N-Butyrylglycine-d7.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12429025?utm_src=pdf-body-img
https://www.benchchem.com/product/b12429025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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